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. Clinical F!Iter Bleeding Event Common Sou!‘ce
Anticoagulant Lifespan . (Patient
Context Incidence Adverse Events
(hours) Group)
Nafamostat Plasma Initial No significant Fewer metabolic  Children at
Mesylate (NM) Exchange TMP: 16.0 difference from disturbances high
(PE) mmHg; RCA; than RCA[1] bleeding
Max TMP:  significantly risk [1]
43.0 lower than SHA
mmHg
Continuous 43.0 5.9% Children
Renal [40.5, with Acute
Replacement  48.0] Liver
Therapy Failure [2]
(CRRT)
CRRT Smaller drop in Agranulocytosis, Critically ill
Hb; fewer hyperkalemia adults with
transfusions vs.  (monitoring bleeding

no

required) [3]
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. Clinical F!Iter Bleeding Event Common Sou-rce
Anticoagulant Lifespan . (Patient
Context Incidence Adverse Events
(hours) Group)
anticoagulation tendencies
[3] 3]
Regional Citrate  Plasma Initial No significant Higher rates of Children at
Anticoagulation  Exchange TMP: 17.0 difference from metabolic high
(RCA) (PE) mmHg; NM alkalosis and bleeding
Max TMP: hypocalcemia risk [1]
46.0 than NM [1]
mmHg
CRRT 43.0 6.7% Metabolic Children
[39.0, alkalosis, with Acute
49.0] hypocalcemia [2] Liver
Failure [2]
Systemic CRRT 37.0 36.8% Children
Heparin [34.0, with Acute
Anticoagulation 42.0] Liver
(SHA) Failure [2]

Key Experimental Protocols

The data in the table above is derived from rigorous clinical studies. Here are the methodologies used in

those key experiments:

¢ Study on Plasma Exchange in Children [1]: This was a retrospective study of 66 children at high
bleeding risk. The NM group received an initial infusion of 0.25 mg/kg/h, with the dose adjusted to
maintain a post-filter Activated Clotting Time (ACT) of 180-250 seconds. The RCA group received a
4% sodium citrate solution. Filter performance was assessed by measuring Transmembrane
Pressure (TMP), and patients were monitored for adverse reactions like metabolic disorders.

e Study on CRRT in Pediatric Acute Liver Failure [2]: This retrospective analysis included 51
children. The NM group received a priming dose in the circuit and a maintenance dose of 0.1-0.5
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mg/(kgeh), targeting an ACT of 150-250 seconds. The primary outcomes were filter lifespan and the
incidence of new clinical bleeding episodes.

e Study on CRRT in Critically lll Adults [3]: A large retrospective study of 490 patients with bleeding
tendencies. The NM group was typically administered 10-20 mg/hour via continuous infusion into the
extracorporeal circuit. Safety was evaluated by monitoring hemoglobin levels, transfusion
requirements, and incidents of agranulocytosis and hyperkalemia.

Mechanism of Action: Nafamostat's Multi-Target
Inhibition
Nafamostat mesylate is a synthetic serine protease inhibitor. Its short plasma half-life of approximately 5-8

minutes makes it ideal for regional anticoagulation in extracorporeal circuits [1]. The following diagram

illustrates its multi-target mechanism of action.

Nafamostat

Inhibits Inhibits Inhibits  |Inhibits Inhibits Inhibits Inhibits

Y -
G = <=
oagulation System Fibrinolysis & Other Systems

Regional Anticoagulant Effect

Click to download full resolution via product page

This multi-target action inhibits clot formation within the filter while minimizing systemic anticoagulation,

which is crucial for patients with a high risk of bleeding [1] [4] [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s536592?utm_src=pdf-custom-synthesis
https://ijponline.biomedcentral.com/articles/10.1186/s13052-025-01954-4
https://www.frontiersin.org/journals/pediatrics/articles/10.3389/fped.2025.1667760/full
https://www.krcp-ksn.org/journal/view.php?viewtype=pubreader&number=6353
https://www.mdpi.com/2073-4344/14/11/787
https://www.smolecule.com/products/b536592#nafamostat-mesylate-vs-other-serine-protease-inhibitors-anticoagulation
https://www.smolecule.com/products/b536592#nafamostat-mesylate-vs-other-serine-protease-inhibitors-anticoagulation
https://www.smolecule.com/products/b536592#nafamostat-mesylate-vs-other-serine-protease-inhibitors-anticoagulation
https://www.smolecule.com/products/b536592#nafamostat-mesylate-vs-other-serine-protease-inhibitors-anticoagulation
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s536592?utm_src=pdf-bulk
https://www.smolecule.com/products/s536592?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s536592?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

